Cas no 2229584-64-7 (N-methyl-N-(3-methyl-1-benzofuran-2-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(3-methyl-1-benzofuran-2-yl)methylhydroxylamine
• CAS No: 2229584-64-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6331706
• PubChem ID: 165856829
• Update Time: 2025-07-20

N-methyl-N-(3-methyl-1-benzofuran-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(3-methyl-1-benzofuran-2-yl)methylhydroxylamine
• N-methyl-N-[(3-methyl-1-benzofuran-2-yl)methyl]hydroxylamine
• EN300-1794905
• 2229584-64-7

• Inchi： 1S/C11H13NO2/c1-8-9-5-3-4-6-10(9)14-11(8)7-12(2)13/h3-6,13H,7H2,1-2H3
• InChI Key： VFLYPBNWCWHFRL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1CN(C)O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.6Ų

Additional information on N-methyl-N-(3-methyl-1-benzofuran-2-yl)methylhydroxylamine

Research Brief on N-methyl-N-(3-methyl-1-benzofuran-2-yl)methylhydroxylamine (CAS: 2229584-64-7)

N-methyl-N-(3-methyl-1-benzofuran-2-yl)methylhydroxylamine (CAS: 2229584-64-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has garnered attention due to its unique structural features, which include a benzofuran moiety and a hydroxylamine functional group. These structural elements are known to contribute to its reactivity and potential interactions with biological targets. Recent synthetic efforts have focused on optimizing the yield and purity of N-methyl-N-(3-methyl-1-benzofuran-2-yl)methylhydroxylamine, with several studies reporting improved protocols that enhance its accessibility for further research.

In terms of biological activity, preliminary studies suggest that N-methyl-N-(3-methyl-1-benzofuran-2-yl)methylhydroxylamine may exhibit modulatory effects on specific enzymatic pathways. For instance, research has indicated its potential as an inhibitor of certain oxidoreductases, which could have implications for the treatment of oxidative stress-related diseases. Additionally, its role as a precursor in the synthesis of more complex molecules has been explored, with promising results in the development of compounds with anti-inflammatory and antimicrobial properties.

One of the key challenges in the study of this compound is its stability under physiological conditions. Recent investigations have addressed this issue by examining its degradation kinetics and identifying conditions that enhance its stability. These findings are critical for advancing its use in pharmaceutical applications, where stability is a paramount concern.

Looking ahead, the potential applications of N-methyl-N-(3-methyl-1-benzofuran-2-yl)methylhydroxylamine in drug discovery are vast. Its versatility as a building block for the synthesis of diverse bioactive molecules makes it a valuable tool for medicinal chemists. Future research directions may include further exploration of its mechanism of action, optimization of its pharmacokinetic properties, and evaluation of its efficacy in preclinical models of disease.

In conclusion, N-methyl-N-(3-methyl-1-benzofuran-2-yl)methylhydroxylamine represents a promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and potential biological activities warrant continued investigation, with the aim of unlocking its full therapeutic potential. This research brief highlights the latest advancements in the study of this compound and underscores its significance in ongoing drug discovery efforts.